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Compound of Interest

Compound Name: Flufenoximacil

Cat. No.: B13867611 Get Quote

Disclaimer: Specific disposal procedures for Flufenoximacil are determined by the

manufacturer and outlined in the product's Safety Data Sheet (SDS). The following guide

provides essential, general procedures for the disposal of hazardous chemical waste in a

laboratory setting. Always obtain and follow the instructions in the SDS provided by your

supplier before handling or disposing of any chemical.

Flufenoximacil is a next-generation, non-selective herbicide, identified by CAS No. 2759011-

88-4.[1][2] As with many herbicides, it should be handled as a hazardous substance with

potential environmental risks. While a specific, publicly available Safety Data Sheet containing

detailed disposal protocols for Flufenoximacil could not be located, general principles for the

management of pesticide and laboratory chemical waste must be strictly followed to ensure

safety and environmental protection.

Immediate Safety and Logistical Information
Proper disposal of Flufenoximacil and its containers is critical to prevent environmental

contamination and ensure personnel safety. Improper disposal, such as pouring it down the

drain, burying, or open burning, is unacceptable and can lead to the release of toxic

substances.[3][4]

Core Principles of Chemical Waste Management:
Avoid Environmental Release: Never dispose of Flufenoximacil or its solutions down the

sink or in the regular trash.[5] Many herbicides are toxic to aquatic life.[6]
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Segregation is Key: Do not mix Flufenoximacil waste with other incompatible waste

streams. Store waste in designated, chemically resistant containers.[5][7]

Proper Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and

the full chemical name, "Flufenoximacil."[3][5]

Use Designated Storage Areas: Store waste containers in a designated and properly

ventilated Satellite Accumulation Area (SAA) within the laboratory.[7]

Consult EHS: Your institution's Environmental Health and Safety (EHS) department is the

final authority on hazardous waste disposal. All procedures must align with their guidelines

and local, state, and federal regulations.[3]

Procedural Guidance: Step-by-Step Disposal Plan
This section outlines a standard operating procedure for managing Flufenoximacil waste from

generation to disposal.

Waste Collection at the Source
Aqueous and Solvent Waste:

Designate a specific, compatible waste container for liquid Flufenoximacil waste. The

container must be in good condition, leak-proof, and have a secure, sealable lid.[8]

Keep the container closed except when adding waste.[3]

Store the liquid waste container in secondary containment (e.g., a plastic bin) to contain

any potential spills.[3]

Contaminated Solid Waste:

This includes items such as contaminated gloves, pipette tips, and absorbent paper.

Collect this waste in a separate, clearly labeled, heavy-duty plastic bag or a designated

solid waste container.[8]

Do not mix with non-hazardous lab trash.
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Disposal of Empty Flufenoximacil Containers
Empty chemical containers are also considered hazardous waste until properly cleaned.

Triple Rinsing Procedure:

Empty the container's contents into your experiment or a designated waste container.

Allow it to drain for at least 30 seconds.

Add a small amount of an appropriate solvent (as specified in the SDS, or water if

appropriate) until the container is about one-quarter full.

Secure the cap and shake vigorously for 30 seconds.

Pour the rinsate into the designated liquid hazardous waste container. This first rinse must

always be collected as hazardous waste.[3]

Repeat the rinsing process two more times. Subsequent rinsate disposal may vary based

on local regulations; consult your EHS department.

Final Container Disposal:

After triple rinsing and allowing the container to air dry, obliterate or remove the original

product label.[3]

Dispose of the container as instructed by your EHS department. Some cleaned containers

may be disposed of as regular solid waste, while others may need to be placed in specific

glass or plastic recycling bins.[3]

Storage and Removal
Satellite Accumulation Area (SAA):

Store all sealed and labeled Flufenoximacil waste containers in your lab's designated

SAA.[7]

Ensure the SAA is inspected weekly for leaks or container degradation.
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Scheduling Waste Pickup:

Once a waste container is full, or if waste has been stored for a specified time limit (e.g.,

up to one year), contact your institution's EHS department to schedule a waste pickup.[7]

Do not store more than the maximum allowable quantity of hazardous waste in your

laboratory, as defined by EHS policies.[3]

Data Presentation
No quantitative data regarding specific concentration limits for Flufenoximacil disposal

methods were available in the public domain. Refer to the manufacturer's Safety Data Sheet for

any such information.

Experimental Protocols
No experimental protocols for the chemical neutralization or degradation of Flufenoximacil for

disposal purposes were found in the reviewed literature. The standard and required procedure

is collection by a licensed hazardous waste contractor via your institution's EHS department.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Flufenoximacil
waste in a laboratory setting.
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Caption: Logical workflow for laboratory disposal of Flufenoximacil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13867611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

